Cas no 861967-07-9 (1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine)

• Product Name: 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine
• CAS No: 861967-07-9
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 3374238
• PubChem ID: 86062263
• Update Time: 2025-06-09

1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 5-BROMO-2-CHLORO-N,N-DIMETHYL-
• 1-(5-broMo-2-chlorophenyl)-N,N-diMethylMethanaMine
• AM87136
• [(5-BROMO-2-CHLOROPHENYL)METHYL]DIMETHYLAMINE
• N11590
• 861967-07-9
• 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine

• Inchi： 1S/C9H11BrClN/c1-12(2)6-7-5-8(10)3-4-9(7)11/h3-5H,6H2,1-2H3
• InChI Key： MPMUIHRVXXDPLW-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 246.976
• Monoisotopic Mass: 246.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 255.4±25.0 °C at 760 mmHg
• Flash Point: 108.3±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine

Comprehensive Overview of 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine (CAS No. 861967-07-9)

1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine, identified by its CAS number 861967-07-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of substituted phenylalkylamines, characterized by a bromine and chlorine substitution on the aromatic ring, coupled with a dimethylamino functional group. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers frequently search for "CAS 861967-07-9 applications" or "synthesis of bromo-chloro phenyl derivatives," reflecting its relevance in modern organic chemistry. The compound's electron-withdrawing halogen groups enhance its reactivity, making it a preferred choice for constructing complex molecular architectures.

From a pharmacological perspective, derivatives of 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine have shown potential in modulating central nervous system (CNS) targets. Queries like "neuroactive dimethylamino compounds" or "halogenated phenylalkylamines in medicine" highlight growing interest in its therapeutic applications. However, rigorous preclinical studies are essential to validate its safety and efficacy, as with any investigational compound.

Environmental and regulatory considerations are also critical when handling CAS 861967-07-9. While not classified as hazardous under current guidelines, proper storage and disposal protocols must be followed to minimize ecological impact. Searches for "green chemistry alternatives for halogenated amines" underscore the industry's shift toward sustainable practices, urging researchers to explore eco-friendly synthetic routes for such compounds.

Analytical characterization of 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and structural integrity, addressing common user queries such as "how to analyze bromo-chloro phenyl compounds." Advanced computational modeling, including DFT calculations, further aids in predicting its physicochemical properties and reactivity patterns.

In material science, this compound's aromatic halogenation pattern offers intriguing possibilities for designing optoelectronic materials. Trends like "organic semiconductors from halogenated amines" or "small-molecule dopants for OLEDs" reflect its potential beyond traditional chemistry domains. Its incorporation into polymer matrices could enhance thermal stability and electronic conductivity, aligning with the push for next-generation functional materials.

Supply chain transparency for CAS 861967-07-9 remains a priority, with procurement professionals often searching for "reliable suppliers of bromo-chloro phenyl derivatives." Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet the stringent quality standards required by academic and industrial end-users. Batch-to-batch consistency and comprehensive documentation are non-negotiable in this context.

Future research directions for 1-(5-Bromo-2-chlorophenyl)-N,N-dimethylmethanamine may explore its enantioselective synthesis or biocatalytic modification, responding to the "chiral amine synthesis" trend in asymmetric catalysis. Collaborative efforts between chemists, biologists, and engineers will likely unlock novel applications, cementing its status as a multifaceted building block in synthetic chemistry.